Cas no 1261819-01-5 (4-(Bromomethyl)-3-cyanobenzyl alcohol)

• Product Name: 4-(Bromomethyl)-3-cyanobenzyl alcohol
• CAS No: 1261819-01-5
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4963832
• Update Time: 2025-06-07

4-(Bromomethyl)-3-cyanobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-cyanobenzyl alcohol

• Inchi： 1S/C9H8BrNO/c10-4-8-2-1-7(6-12)3-9(8)5-11/h1-3,12H,4,6H2
• InChI Key： USWYCFIYBQUOLF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CO)=CC=1C#N

Computed Properties

• Exact Mass: 224.97893 g/mol
• Monoisotopic Mass: 224.97893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44
• Molecular Weight: 226.07

Additional information on 4-(Bromomethyl)-3-cyanobenzyl alcohol

Professional Introduction to 4-(Bromomethyl)-3-cyanobenzyl alcohol (CAS No. 1261819-01-5)

4-(Bromomethyl)-3-cyanobenzyl alcohol, with the chemical identifier CAS No. 1261819-01-5, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound features a unique structural motif that combines a bromomethyl group and a cyanobenzyl alcohol moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both functional groups allows for diverse chemical transformations, enabling its utility in the development of novel therapeutic agents.

The bromomethyl group, 4-(bromomethyl), is a powerful electrophile that participates in nucleophilic substitution reactions, facilitating the introduction of different functional groups onto the benzene ring. This reactivity is particularly valuable in medicinal chemistry, where it serves as a key step in constructing complex molecular architectures. On the other hand, the cyanobenzyl alcohol moiety, 3-cyanobenzyl alcohol, introduces both a cyano group and an alcohol group, which can be further modified through various chemical reactions such as reduction, oxidation, or condensation reactions. This dual functionality makes 4-(Bromomethyl)-3-cyanobenzyl alcohol a valuable building block for synthesizing pharmacophores with tailored properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) due to their critical role in various biological processes and diseases. The structural features of 4-(Bromomethyl)-3-cyanobenzyl alcohol have made it an attractive candidate for designing PPI modulators. For instance, the benzene ring can be modified to incorporate specific recognition motifs that interact with target proteins, while the bromomethyl and cyanobenzyl alcohol groups provide handles for further derivatization. Several studies have demonstrated the utility of this compound in generating novel inhibitors with high selectivity and potency.

One notable application of 4-(Bromomethyl)-3-cyanobenzyl alcohol is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. By leveraging the reactivity of the bromomethyl group, researchers have been able to introduce various substituents that enhance binding affinity to kinase active sites. Additionally, the cyanobenzyl alcohol moiety can be used to fine-tune solubility and metabolic stability, which are critical factors for drug candidates. Recent advances in structure-activity relationship (SAR) studies have highlighted the importance of this compound in optimizing kinase inhibitor design.

The compound has also found utility in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making protein-protein interactions key targets for antiviral therapy. The ability of 4-(Bromomethyl)-3-cyanobenzyl alcohol to modulate such interactions has been explored in several preclinical studies. By incorporating viral protease or polymerase inhibition motifs into derivatives of this compound, researchers have generated promising candidates for treating viral infections. The versatility of its functional groups allows for rapid optimization to improve pharmacokinetic profiles and reduce off-target effects.

In addition to its applications in drug discovery, 4-(Bromomethyl)-3-cyanobenzyl alcohol serves as a valuable tool in synthetic chemistry research. Its unique structure provides opportunities for exploring new synthetic methodologies and developing innovative catalytic systems. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce diverse aryl or heteroaryl groups onto the benzene ring, expanding the library of possible derivatives. Such methodologies contribute to the broader field of organic synthesis by providing efficient routes to complex molecules.

The growing body of research on 4-(Bromomethyl)-3-cyanobenzyl alcohol underscores its importance as a versatile intermediate in pharmaceutical and chemical applications. As synthetic techniques continue to advance, new opportunities for utilizing this compound are likely to emerge. Its role in developing targeted therapies for various diseases makes it a compound of significant interest for both academic researchers and industry scientists. Continued exploration of its chemical space promises to yield novel insights and applications that will further enhance our ability to address unmet medical needs.